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Compound of Interest

Compound Name: Zoalene-d5

Cat. No.: B15294057 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the safety information for Zoalene-d5, a deuterated

analog of the coccidiostat Zoalene (Dinitolmide). The information is compiled from various

Safety Data Sheets (SDS) and chemical databases to assist researchers and professionals in

handling this compound safely.

Chemical and Physical Properties
Zoalene-d5 is a derivative of Zoalene, where five hydrogen atoms have been replaced by

deuterium. This isotopic labeling is often used in metabolic and pharmacokinetic studies.

Property Data Citation

Molecular Formula C₈D₅H₂N₃O₅ [1]

Molar Mass 230.189 g/mol [1]

Appearance Neat, Red crystalline powder [1][2]

Melting Point Approximately 190-192 °C [2]

Solubility

Slightly soluble in water;

Soluble in organic solvents like

chloroform

[2]

Storage Condition 2-8℃ [2]
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Hazard Identification and Classification
Zoalene-d5 is classified as harmful and requires careful handling. The following table

summarizes its hazard classifications.

Hazard Type Classification Notes Citation

GHS Classification
Harmful if swallowed

(Acute Toxicity, Oral)
Risk Code: R22 [2]

Skin Irritation

(Category 2)
Causes skin irritation. [3]

Serious Eye Irritation

(Category 2A)

Causes serious eye

irritation.
[3]

Skin Sensitization

(Category 1)

May cause an allergic

skin reaction.
[3]

Combustible Dust

May form combustible

dust concentrations in

air.

[3]

Hazard Symbols Xn (Harmful) [2]

Exposure Controls and Personal Protection
To ensure safety, strict adherence to exposure limits and the use of personal protective

equipment (PPE) are mandatory.
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Parameter Guideline / Equipment Citation

Occupational Exposure
NIOSH REL: 5 mg/m³ (10-hour

TWA) for Dinitolmide
[4]

ACGIH TLV: 5 mg/m³ (8-hour

TWA) for Dinitolmide
[4]

Engineering Controls
Use in a well-ventilated area or

with local exhaust ventilation.
[5][6]

Eye/Face Protection
Safety glasses with side-

shields or goggles.
[5][6]

Skin Protection
Chemical-resistant gloves.

Impervious clothing.
[5][6]

Respiratory Protection

A suitable particle filter mask

should be worn when exposed

to dust.

[5][6]

Handling, Storage, and First Aid
Proper procedures for handling, storage, and emergency response are critical for mitigating

risks associated with Zoalene-d5.
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Aspect Procedure Citation

Handling

Avoid breathing dust. Avoid

contact with eyes, skin, and

clothing. Prevent dust

accumulation and keep away

from ignition sources.

Ground/bond container and

receiving equipment. Wash

hands thoroughly after

handling.

[3][5]

Storage

Keep container tightly closed.

Store in a dry, cool, and well-

ventilated place. Store away

from heat, direct sunlight, and

incompatible materials.

Recommended storage

temperature: 2-8°C.

[2][3]

First Aid: Skin Contact

Wash with plenty of soap and

water. If skin irritation or rash

occurs, get medical

advice/attention. Take off

contaminated clothing and

wash it before reuse.

[3][5]

First Aid: Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice.

[3][5]

First Aid: Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. Call

a poison center or doctor if you

feel unwell.

[5]
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First Aid: Ingestion

Rinse mouth. Call a poison

center or doctor if you feel

unwell.

[5]

Experimental Protocols and Workflows
While specific experimental protocols for Zoalene-d5 are not publicly available, this section

outlines representative workflows for key toxicological assessments based on standard

methodologies.

Representative Experimental Workflow: In Vitro Skin
Irritation Test
This protocol describes a general procedure for assessing the skin irritation potential of a

chemical using a Reconstituted Human Epidermis (RhE) model, such as the one described in

OECD Guideline 439.
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1. Preparation

2. Exposure Phase

3. Post-Exposure

4. Viability Assessment

5. Data Analysis & Classification

Receive and culture
RhE tissue models

Prepare Zoalene-d5 test substance
(e.g., in a suitable vehicle)

Prepare positive (e.g., SDS)
and negative controls

Topically apply test substance
and controls to RhE tissues
(e.g., 15-60 min exposure)

Rinse tissues to remove
test substance

Incubate tissues for a
post-exposure period

(e.g., ~42 hours)

Incubate tissues with
MTT solution (3 hours)

Extract formazan dye
from tissues

Measure optical density (OD)
using a spectrophotometer

Tissue Viability
<= 50% ?

Classify as Irritant
(Category 2)

Yes

Classify as Non-Irritant

No

Click to download full resolution via product page

Fig 1. General workflow for an in-vitro skin irritation test.
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Logical Flow: Chemical Safety Assessment and
Communication
The process of determining and communicating the safety of a chemical like Zoalene-d5
follows a logical progression from data collection to hazard communication. This is a critical

process in drug development and chemical management.

Data Collection

Hazard Evaluation

Hazard Communication
Physicochemical
Property Analysis

Identify Health Hazards
(e.g., Irritation, Sensitization)

In Vitro / In Vivo
Toxicology Studies

Computational Modeling
(e.g., QSAR)

Determine Exposure Limits
(OELs)

Classify under GHS

Generate Safety Data Sheet
(SDS)

Create Product Labels

Click to download full resolution via product page

Fig 2. Logical flow of chemical hazard assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://cymitquimica.com/products/TR-Z584002/zoalene-d5/
https://www.chembk.com/en/chem/Zoalene-d5
https://www.zoetisus.com/content/_assets/docs/vmips/safety-data-sheets/zoamix.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0775.pdf
https://file.medchemexpress.com/batch_PDF/HY-B1004/Dinitolmide-SDS-MedChemExpress.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2013-0399-0179/attachment_8.pdf
https://www.benchchem.com/product/b15294057#zoalene-d5-safety-data-sheet-sds-information
https://www.benchchem.com/product/b15294057#zoalene-d5-safety-data-sheet-sds-information
https://www.benchchem.com/product/b15294057#zoalene-d5-safety-data-sheet-sds-information
https://www.benchchem.com/product/b15294057#zoalene-d5-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15294057?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15294057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

